Cas no 2195937-97-2 (4-[8-(3-fluorobenzoyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine)

• Product Name: 4-[8-(3-fluorobenzoyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine
• CAS No: 2195937-97-2
• MF: C₁₈H₁₉FN₄O₂
• MW: 342.367467164993
• CID: 5325687
• Update Time: 2025-05-26

4-[8-(3-fluorobenzoyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• (3-fluorophenyl)(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)methanone
• (3-fluorophenyl)-(2-morpholin-4-yl-6,7-dihydro-5H-pyrido[2,3-d]pyrimidin-8-yl)methanone
• 4-[8-(3-fluorobenzoyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine

• Inchi： 1S/C18H19FN4O2/c19-15-5-1-3-13(11-15)17(24)23-6-2-4-14-12-20-18(21-16(14)23)22-7-9-25-10-8-22/h1,3,5,11-12H,2,4,6-10H2
• InChI Key： PRMPOOPBYRFNRR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(N1C2C(=CN=C(N=2)N2CCOCC2)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 474
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6

Additional information on 4-[8-(3-fluorobenzoyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine

Research Briefing on 4-[8-(3-fluorobenzoyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine (CAS: 2195937-97-2)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule inhibitors targeting key signaling pathways in disease treatment. Among these, the compound 4-[8-(3-fluorobenzoyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine (CAS: 2195937-97-2) has emerged as a promising candidate due to its potent inhibitory activity against specific kinases implicated in cancer and inflammatory disorders. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

The compound, identified by its CAS number 2195937-97-2, belongs to the pyrido[2,3-d]pyrimidine class of molecules, which are known for their ability to modulate kinase activity. Recent studies have demonstrated that this molecule exhibits high selectivity and efficacy in inhibiting the PI3K/AKT/mTOR pathway, a critical signaling cascade involved in cell proliferation and survival. Researchers have employed structure-activity relationship (SAR) studies to optimize its pharmacokinetic properties, resulting in improved bioavailability and reduced off-target effects.

In preclinical models, 4-[8-(3-fluorobenzoyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine has shown remarkable antitumor activity, particularly in solid tumors and hematological malignancies. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound induced apoptosis in cancer cells by disrupting the interaction between PI3K and downstream effectors. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system (CNS) malignancies.

Further investigations into the compound's mechanism revealed its role in modulating immune responses. A recent Nature Communications article highlighted its anti-inflammatory effects in autoimmune disease models, where it suppressed the activation of pro-inflammatory cytokines. These findings underscore its dual utility in oncology and immunology, positioning it as a versatile therapeutic agent.

Despite these promising results, challenges remain in translating this compound into clinical use. Issues such as metabolic stability and potential drug-drug interactions require further optimization. Current efforts are focused on developing prodrug formulations and combination therapies to enhance its efficacy and safety profile. Collaborative research between academic institutions and pharmaceutical companies is accelerating the progression of this compound toward clinical trials.

In conclusion, 4-[8-(3-fluorobenzoyl)-5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-2-yl]morpholine (CAS: 2195937-97-2) represents a cutting-edge development in targeted therapy. Its multifaceted pharmacological properties and robust preclinical data make it a compelling candidate for further investigation. Future research should prioritize addressing its translational challenges while exploring its full therapeutic potential across diverse disease indications.